Cas no 344958-26-5 (4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester)

4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester is a versatile intermediate in pharmaceutical synthesis, particularly for kinase inhibitors. Its tert-butyl ester group enhances stability and solubility, while the pyrido[4,3-d]pyrimidine core offers a rigid scaffold for further functionalization. The compound is valuable for medicinal chemistry research due to its well-defined reactivity and purity.

4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester structure

344958-26-5 structure

Product Name:4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester

CAS No:344958-26-5

MF:C₁₃H₁₉N₃O₃S

MW:297.37326169014

CID:5165776

Update Time:2026-03-04

4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
- tert-Butyl 2-(methylthio)-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate
- tert-butyl2-(methylthio)-4-oxo-3,4,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
- Inchi： 1S/C13H19N3O3S/c1-13(2,3)19-12(18)16-6-5-9-8(7-16)10(17)15-11(14-9)20-4/h5-7H2,1-4H3,(H,14,15,17)
- InChI Key： AIPQXCZBCIUUBS-UHFFFAOYSA-N
- SMILES： C1(SC)NC(=O)C2CN(C(OC(C)(C)C)=O)CCC=2N=1

4-Hydroxy-2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM518561-1g	tert-Butyl 4-hydroxy-2-(methylthio)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate	344958-26-5	97%	1g	$480	2023-03-10
Ambeed	A566960-1g	tert-Butyl 4-hydroxy-2-(methylthio)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate	344958-26-5	97%	1g	$490.0	2024-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD624875-1g	tert-Butyl 4-hydroxy-2-(methylthio)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate	344958-26-5	97%	1g	￥3367.0	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1217136-1g	tert-Butyl 2-(methylthio)-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate	344958-26-5	97%	1g	￥3367.00	2024-05-17